Aluminum titanate is a white, odorless, crystalline powder. It occurs naturally as the mineral pseudorutile but is more commonly produced synthetically. This compound is significant in scientific research due to its unique properties that make it valuable in various applications, including refractories, ceramics, pigments, and catalysts.
Aluminum titanate crystallizes in the orthorhombic crystal system. Its structure consists of distorted TiO₆ octahedra linked together by AlO₄ tetrahedra, forming a three-dimensional network []. This network structure is responsible for the compound's high stability and thermal resistance [].